Cas no 1550819-67-4 (5-(hydroxyamino)methylthiophene-3-carbonitrile)

• Product Name: 5-(hydroxyamino)methylthiophene-3-carbonitrile
• CAS No: 1550819-67-4
• MF: C₆H₆N₂OS
• MW: 154.189639568329
• CID: 5939755
• PubChem ID: 82684911
• Update Time: 2025-05-20

5-(hydroxyamino)methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxyamino)methylthiophene-3-carbonitrile
• 5-[(hydroxyamino)methyl]thiophene-3-carbonitrile
• EN300-1853459
• 1550819-67-4
• AKOS021002474

• Inchi： 1S/C6H6N2OS/c7-2-5-1-6(3-8-9)10-4-5/h1,4,8-9H,3H2
• InChI Key： ZTLHMWHCWHQJIV-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1CNO

Computed Properties

• Exact Mass: 154.02008399g/mol
• Monoisotopic Mass: 154.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.3Ų

Additional information on 5-(hydroxyamino)methylthiophene-3-carbonitrile

5-(Hydroxyamino)methylthiophene-3-carbonitrile: A Comprehensive Overview

The compound 5-(hydroxyamino)methylthiophene-3-carbonitrile, with CAS number 1550819-67-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with hydroxyamino and cyano functional groups. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, serves as the core framework of the molecule. The hydroxyamino group (-NH-OH) and the cyano group (-CN) are attached to the thiophene ring at specific positions, imparting distinct chemical properties to the compound.

Recent studies have highlighted the potential of 5-(hydroxyamino)methylthiophene-3-carbonitrile in various applications. For instance, researchers have explored its role in drug design, where its unique electronic properties and functional groups make it a promising candidate for developing new pharmaceutical agents. The hydroxyamino group, known for its ability to form hydrogen bonds, enhances the compound's solubility and bioavailability, making it suitable for drug delivery systems. Additionally, the cyano group contributes to the molecule's stability and reactivity, which are crucial for pharmacological applications.

In materials science, 5-(hydroxyamino)methylthiophene-3-carbonitrile has been investigated for its potential in organic electronics. The thiophene ring is a well-known building block in π-conjugated systems, which are essential for semiconductors and conductive polymers. The presence of hydroxyamino and cyano groups further modulates the electronic properties of the molecule, enabling it to be used in advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that this compound can significantly enhance the charge transport properties of organic semiconductors, paving the way for next-generation electronic devices.

The synthesis of 5-(hydroxyamino)methylthiophene-3-carbonitrile involves a series of intricate organic reactions. One common approach is through the nucleophilic substitution of an appropriate precursor with a hydroxyamine derivative. This reaction is typically carried out under mild conditions to ensure high yield and purity. The cyano group can be introduced via various methods, including cyanation reactions or substitution of suitable leaving groups. Researchers have also explored alternative synthetic pathways to optimize the production process and improve scalability.

Another area of interest is the reactivity of 5-(hydroxyamino)methylthiophene-3-carbonitrile under different chemical conditions. The hydroxyamino group is highly reactive and can participate in various nucleophilic or electrophilic reactions depending on its environment. For example, under acidic conditions, it can act as a nucleophile in substitution reactions or as a base in elimination processes. The cyano group also exhibits reactivity towards nucleophilic addition and can be converted into other functional groups if required.

From an environmental perspective, understanding the degradation pathways of 5-(hydroxyamino)methylthiophene-3-carbonitrile is crucial for assessing its safety and sustainability. Recent studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex products. However, further research is needed to fully characterize its environmental impact and develop strategies for safe disposal.

In conclusion, 5-(hydroxyamino)methylthiophene-3-carbonitrile (CAS No: 1550819-67-4) is a versatile compound with promising applications in drug design and materials science. Its unique structure and functional groups make it an attractive candidate for various chemical transformations and technological innovations. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing modern chemistry.